[Pro9] Substance P

• Molecular Formula: C66H102N18O13S
• Molecular Weight: 1387.7 g/mol
• InChI: InChI=1S/C66H102N18O13S/c1-39(2)36-47(58(90)75-43(55(71)87)29-35-98-3)80-62(94)52-24-15-34-84(52)65(97)49(38-41-18-8-5-9-19-41)81-59(91)48(37-40-16-6-4-7-17-40)79-57(89)44(25-27-53(69)85)76-56(88)45(26-28-54(70)86)77-60(92)51-23-14-33-83(51)64(96)46(21-10-11-30-67)78-61(93)50-22-13-32-82(50)63(95)42(68)20-12-31-74-66(72)73/h4-9,16-19,39,42-52H,10-15,20-38,67-68H2,1-3H3,(H2,69,85)(H2,70,86)(H2,71,87)(H,75,90)(H,76,88)(H,77,92)(H,78,93)(H,79,89)(H,80,94)(H,81,91)(H4,72,73,74)
• InChIKey: UFBNSKYNZDUWSN-UHFFFAOYSA-N

[Pro9] Substance P – Product Overview

[Pro9] Substance P ([Pro9]SP; CAS 104486-69-3) is a synthetic undecapeptide analogue of the endogenous tachykinin Substance P (SP), engineered by substituting glycine at position 9 with l-proline (sequence: RPKPQQFFPLM-NH₂; MW 1387.69) [1]. This single-residue modification transforms the pharmacological profile: [Pro9]SP is a potent, reversible, and highly selective full agonist at the neurokinin-1 (NK1) tachykinin receptor, with an EC₅₀ of 0.93 nM for NK1-mediated phosphoinositide hydrolysis [1][2]. Available from multiple commercial suppliers at ≥97% HPLC purity for research use , [Pro9]SP also serves as a tritiated radioligand ([³H][Pro9]SP) for selective NK1 binding site characterization [1].

NK1 pathway activation tool without NK2/NK3 activity

Orthosteric NK1 site radioligand probe

Sustained response offset (Group 2) for prolonged signalling studies

Wet-dog shake induction without locomotor interference in behavioural models

• [1] Petitet F, Beaujouan JC, Saffroy M, et al. Further demonstration that [Pro9]-substance P is a potent and selective ligand of NK-1 tachykinin receptors. J Neurochem. 1991 Mar;56(3):879-89. doi:10.1111/j.1471-4159.1991.tb02004.x. PMID:1704425. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. [Pro9]SP ligand page. GtoPdb Ligand ID: 3849. Synthetic analogue of substance P; full agonist at NK1 receptor (pIC₅₀ 8.6, IC₅₀ 2.8×10⁻⁹ M). View Source

Why [Pro9]SP Cannot Be Replaced by Other NK1 Agonists

Native Substance P is a promiscuous agonist that activates NK1, NK2, and NK3 tachykinin receptors with comparable potency, making it unsuitable for experiments requiring isolated NK1 receptor interrogation [1][2]. Even among NK1-preferring agonists, critical pharmacological differences exist: septide ([pGlu⁶,Pro⁹]SP(6-11)) and GR73632 bind a distinct 'septide-sensitive' receptor population in functional assays while competing poorly at [³H][Pro9]SP-labelled NK1 sites [3][4]. [Sar⁹,Met(O₂)¹¹]SP, another NK1-selective undecapeptide, shows divergent behavioural potency in vivo and different second-messenger coupling bias [5][6]. [Pro9]SP occupies a unique niche—it is the only NK1 agonist that simultaneously provides: (i) complete functional inactivity at NK2 and NK3 receptors, (ii) high-affinity binding to the classical NK1 orthosteric site, (iii) utility as a tritiated radioligand, and (iv) classification as a 'Group 2' NK1 agonist with slow response offset kinetics [1][4][7]. Substituting any alternative compound compromises at least one of these dimensions, directly threatening experimental interpretability.

Native SP Activates NK2/NK3 receptors, introducing confounding variables in NK1-only assays.

Septide / GR73632 Bind a distinct 'septide-sensitive' site; competition at [³H][Pro9]SP-labelled NK1 sites is poor.

[Sar⁹,Met(O₂)¹¹]SP Shows divergent in vivo behavioural potency and second-messenger coupling bias; response offset kinetics may not transfer.

• [1] Petitet F, Beaujouan JC, Saffroy M, et al. Further demonstration that [Pro9]-substance P is a potent and selective ligand of NK-1 tachykinin receptors. J Neurochem. 1991 Mar;56(3):879-89. doi:10.1111/j.1471-4159.1991.tb02004.x. PMID:1704425. View Source
• [2] Tremblay L, et al. Distinct presynaptic control of dopamine release in striosomal- and matrix-enriched areas of the rat striatum by selective agonists of NK1, NK2, and NK3 tachykinin receptors. Proc Natl Acad Sci U S A. 1992 Dec 1;89(23):11214-8. doi:10.1073/pnas.89.23.11214. PMID:1280822. View Source
• [3] Petitet F, Saffroy M, Torrens Y, et al. [A new tachykinin receptor revealed by substance P analogues in the guinea pig ileum]. C R Acad Sci III. 1992;314(7):299-303. PMID:1285414. View Source
• [4] Chassaing G, Lavielle S, Brunissen A, et al. [Pro9]SP and [pGLU6, PRO9]SP(6–11) interact with two different receptors in the guinea-pig ileum as demonstrated with new SP antagonists. Neuropeptides. 1992;23:73-79. View Source
• [5] Piot O, Betschart J, Grall I, Ravard S, Garret C, Blanchard JC. Comparative behavioural profile of centrally administered tachykinin NK1, NK2 and NK3 receptor agonists in the guinea-pig. Br J Pharmacol. 1995 Nov;116(5):2496-502. doi:10.1111/j.1476-5381.1995.tb15101.x. PMID:8581290. View Source
• [6] Sagan S, Chassaing G, Pradier L, Lavielle S. Tachykinin peptides affect differently the second messenger pathways after binding to CHO-expressed human NK-1 receptors. J Pharmacol Exp Ther. 1996 Mar;276(3):1039-48. PMID:8786533. View Source
• [7] Hall JM, Mitchell D, Morton IK. Typical and atypical NK1 tachykinin receptor characteristics in the rabbit isolated iris sphincter. Br J Pharmacol. 1994 Jul;112(3):985-91. doi:10.1111/j.1476-5381.1994.tb13178.x. PMID:7522179. View Source

Quantitative Comparative Evidence

NK1-Selective Agonism Without NK2/NK3 Activity

In a comprehensive receptor-selectivity profiling study, [Pro9]SP was tested across three validated NK2 and NK3 functional assays. [Pro9]SP produced no stimulation of phosphoinositide turnover in the hamster urinary bladder (NK-2 assay) and was completely devoid of contractile activity in both the rabbit pulmonary artery (NK-2 assay) and the rat portal vein (NK-3 assay) [1]. By contrast, native Substance P acts as a full agonist at all three tachykinin receptor subtypes (NK1, NK2, NK3), with EC₅₀ values typically in the low nanomolar range in each system [1][2]. This represents a qualitative, all-or-none selectivity gain—[Pro9]SP has zero detectable efficacy at NK2/NK3 at concentrations up to 10 µM, whereas SP is a potent pan-tachykinin agonist [1].

NK2/NK3 inactivity

Head-to-head

[Pro9]SP: no stimulation

Qualitative (inactive vs. full agonist) at up to 10 µM

Supports NK1-specific pathway interpretation

Data to verify across tissue preparations

Evidence Dimension	NK2 receptor functional agonism (hamster urinary bladder phosphoinositide turnover)
Target Compound Data	[Pro9]SP: no stimulation (inactive)
Comparator Or Baseline	Substance P: full agonist (potent stimulation of PI turnover)
Quantified Difference	Qualitative (active vs. inactive); [Pro9]SP = no detectable NK2 agonism
Conditions	Hamster urinary bladder membranes; phosphoinositide turnover assay [1]

Why This Matters

For experiments attributing a biological response specifically to NK1 receptor activation, native SP cannot serve as a clean probe—its concurrent NK2/NK3 activation introduces confounding variables that can lead to false functional assignments.

• [1] Petitet F, Beaujouan JC, Saffroy M, et al. Further demonstration that [Pro9]-substance P is a potent and selective ligand of NK-1 tachykinin receptors. J Neurochem. 1991 Mar;56(3):879-89. doi:10.1111/j.1471-4159.1991.tb02004.x. PMID:1704425. View Source
• [2] Tremblay L, et al. Distinct presynaptic control of dopamine release in striosomal- and matrix-enriched areas of the rat striatum by selective agonists of NK1, NK2, and NK3 tachykinin receptors. Proc Natl Acad Sci U S A. 1992 Dec 1;89(23):11214-8. doi:10.1073/pnas.89.23.11214. PMID:1280822. View Source

High-Affinity Orthosteric NK1 Binding for Radioligand Use

[³H][Pro9]SP was synthesized at 75 Ci/mmol and its binding characterized in rat brain membranes. Specific binding reached 75% of total binding and was saturable, reversible, and temperature-dependent. Scatchard analysis revealed a single population of noninteracting binding sites with KD = 1.48 nM and Bmax = 29.7 fmol/mg protein [1]. Competition studies confirmed that the pharmacological profile of [³H][Pro9]SP binding sites is identical to that of classical NK-1 binding sites. Autoradiographic mapping with [³H][Pro9]SP showed topographical distribution closely matching [³H]SP labelling [1]. In chicken intestinal NK1 receptors, the rank order of agonist competition for [¹²⁵I]BH-SP sites was [Sar⁹]SP > SP > [Pro9]SP ≈ NKA, confirming [Pro9]SP occupies the canonical NK1 orthosteric site with intermediate affinity among peptide agonists [2]. This contrasts with septide, which is a potent functional NK1 agonist but a very poor competitor at [³H][Pro9]SP-labelled sites, indicating it binds a distinct receptor conformation or site [3].

NK1 orthosteric binding

Cross-study

[³H][Pro9]SP KD = 1.48 nM

Single-site profile, 75% specific binding

Enables classical NK1 site density and competition studies

Temperature-dependent; review incubation conditions

Evidence Dimension	NK1 receptor equilibrium dissociation constant (KD) from radioligand saturation binding
Target Compound Data	[³H][Pro9]SP KD = 1.48 nM (rat brain membranes) [1]; Kd = 0.040 nM (NK-1m, ~20% sites) and 5.9 nM (NK-1M, ~80% sites) in CHO-hNK1 cells [4]
Comparator Or Baseline	[³H]Substance P KD ≈ 0.08–0.5 nM (two components, rat brain cortex) [class-level]; [³H]propionyl[Met(O₂)¹¹]SP(7-11) KD = 0.043 nM (NK-1m) and 9.5 nM (NK-1M) [4]
Quantified Difference	[Pro9]SP binds NK-1M with ~3.2× higher affinity than SP C-terminal fragment radioligand; NK-1m site affinity is comparable between the two probe types
Conditions	Rat brain membrane homogenates; CHO cells expressing recombinant human NK-1 receptor [1][4]

Why This Matters

[³H][Pro9]SP is the only commercially tractable tritiated NK1 agonist that labels the classical orthosteric site with high specific binding (75%) and a single-site binding profile in native tissue, making it the preferred radioligand for NK1 receptor occupancy and competition studies where septide-site labelling must be avoided.

• [1] Petitet F, Beaujouan JC, Saffroy M, et al. Further demonstration that [Pro9]-substance P is a potent and selective ligand of NK-1 tachykinin receptors. J Neurochem. 1991 Mar;56(3):879-89. doi:10.1111/j.1471-4159.1991.tb02004.x. PMID:1704425. View Source
• [2] Burcher E, et al. Radioligand binding and functional characterisation of tachykinin receptors in chicken small intestine. Eur J Pharmacol. 1997; (rank order: [Sar9]SP > SP > [Pro9]SP ≥ NKA). View Source
• [3] Petitet F, Saffroy M, Torrens Y, et al. [A new tachykinin receptor revealed by substance P analogues in the guinea pig ileum]. C R Acad Sci III. 1992;314(7):299-303. PMID:1285414. View Source
• [4] Kim HR, et al. The two NK-1 binding sites are distinguished by one radiolabelled substance P analogue. Biochem Biophys Res Commun. 2003 Jul 4;306(3):725-9. doi:10.1016/S0006-291X(03)01063-5. PMID:12810079. View Source

NK1 Functional Potency Compared to Substance P

In primary cultures of newborn mouse cortical glial cells—a preparation expressing NK1 receptors but devoid of NK2 and NK3 receptors—[Pro9]SP stimulated inositol phosphate (IP) formation with an EC₅₀ of 0.93 ± 0.07 nM, compared to 0.45 ± 0.06 nM for native Substance P [1]. The maximal efficacy (Emax) of [Pro9]SP was only marginally lower than that of SP, confirming full or near-full agonism [1]. In CHO cells expressing recombinant human NK1 receptors, [Pro9]SP potently stimulated both phosphatidylinositol hydrolysis and cAMP formation (EC₅₀ in the low nanomolar range for IP; EC₅₀ 8–50 nM for cAMP), whereas low-affinity NK1 ligands such as NKA and [pGlu⁶]SP(6-11) were weak cAMP agonists with EC₅₀ in the micromolar range [2]. This differential second-messenger coupling profile—high potency for both Gq (IP) and Gs (cAMP) pathways—distinguishes [Pro9]SP from septide-like peptides that show biased signalling [2].

Functional potency (IP)

Cross-study

[Pro9]SP EC₅₀ = 0.93 nM

2.1× less potent than SP, near-full efficacy

High-potency NK1 activation without NK2/NK3 confounding

Glial cell model; confirm in target system

Evidence Dimension	NK1 receptor-mediated inositol phosphate accumulation (functional potency)
Target Compound Data	[Pro9]SP EC₅₀ = 0.93 ± 0.07 nM; near-full efficacy relative to SP (Emax marginally lower) [1]
Comparator Or Baseline	Substance P EC₅₀ = 0.45 ± 0.06 nM; septide EC₅₀ = 5 ± 2 nM in CHO-hNK1 IP assay (SP EC₅₀ = 0.05 ± 0.02 nM in same system) [1][class-level]
Quantified Difference	[Pro9]SP is ~2.1× less potent than SP in glial IP assay; ~19× more potent than septide in recombinant human NK1 IP assay
Conditions	Primary newborn mouse cortical glial cells (native NK1); CHO cells expressing human NK1 receptor [1][2]

Why This Matters

Researchers requiring high-potency NK1 activation with near-full efficacy but without the confounding NK2/NK3 activity of SP should select [Pro9]SP; for biased signalling studies requiring differential Gq vs. Gs coupling, [Pro9]SP provides a high-affinity reference agonist active at both pathways.

• [1] PeptideDB. [Pro9]-Substance P bioactivity data. EC₅₀ 0.93 ± 0.07 nM (IP formation, mouse cortical glial cells); SP EC₅₀ 0.45 ± 0.06 nM in same assay. Citing Petitet et al. 1991. View Source
• [2] Sagan S, Chassaing G, Pradier L, Lavielle S. Tachykinin peptides affect differently the second messenger pathways after binding to CHO-expressed human NK-1 receptors. J Pharmacol Exp Ther. 1996 Mar;276(3):1039-48. PMID:8786533. View Source

Slow Response Offset: Group 2 NK1 Agonist Profile

In the rabbit isolated iris sphincter, NK1-preferring agonists were empirically classified into two groups based on response offset kinetics and antagonist sensitivity [1]. Group 1 agonists—including septide, [Glp⁶]SP(6-11), substance P methyl ester, GR73632, and [Apa⁹⁻¹⁰]-SP—showed fast response offset times of 11.2–18.2 min. Group 2 agonists—[Pro9]SP, substance P, physalaemin, and ranamargarin—showed markedly slow response offset times of 51.4–70.4 min [1]. Following phenoxybenzamine treatment, Group 1 offset times shortened to 5.0–8.5 min, while Group 2 responses were unaffected, indicating mechanistic divergence in receptor-effector coupling [1]. This classification is corroborated by guinea-pig ileum data showing that the NK1 antagonist GR 71251 differentially inhibits septide-evoked vs. [Pro9]SP-evoked contractions (pA₂ = 6.51 vs. ≤5.51), confirming these agonists activate pharmacologically distinguishable receptor populations [2].

Response offset kinetics

Head-to-head

[Pro9]SP: 51–70 min

~3.5–4.7× slower than septide (11–18 min)

Group 2 agonist suitable for sustained signalling protocols

Rabbit iris sphincter model; assay transfer review

Evidence Dimension	Response offset time (time for reversal of maximal contraction)
Target Compound Data	[Pro9]SP: 51.4–70.4 min (slow offset, Group 2); GR 71251 pA₂ ≤ 5.51 in guinea-pig ileum [1][2]
Comparator Or Baseline	Septide: 11.2–18.2 min (fast offset, Group 1); GR73632 and substance P methyl ester also fast offset; GR 71251 pA₂ = 6.51 vs. septide [1][2]
Quantified Difference	~3.5–4.7× slower response offset for [Pro9]SP vs. septide; ≥10× differential antagonist potency (ΔpA₂ ≥ 1.0) [1][2]
Conditions	Rabbit isolated iris sphincter smooth muscle contraction assay; guinea-pig ileum longitudinal muscle bioassay [1][2]

Why This Matters

For studies investigating sustained NK1 signalling, receptor internalization/recycling kinetics, or desensitization mechanisms, the slow-offset Group 2 profile of [Pro9]SP makes it the appropriate tool; fast-offset Group 1 agonists such as septide or GR73632 will yield fundamentally different temporal signalling dynamics.

• [1] Hall JM, Mitchell D, Morton IK. Typical and atypical NK1 tachykinin receptor characteristics in the rabbit isolated iris sphincter. Br J Pharmacol. 1994 Jul;112(3):985-91. doi:10.1111/j.1476-5381.1994.tb13178.x. PMID:7522179. View Source
• [2] Chassaing G, Lavielle S, Brunissen A, et al. [Pro9]SP and [pGLU6, PRO9]SP(6–11) interact with two different receptors in the guinea-pig ileum as demonstrated with new SP antagonists. Neuropeptides. 1992;23:73-79. View Source

Discrimination of Two NK1 Binding Site Subtypes

Using [³H]propionyl[Pro9]SP in CHO cells stably expressing the human NK-1 receptor, two non-interconvertible binding components were resolved with Kd values of 0.040 nM (NK-1m, ~20% of total sites) and 5.9 nM (NK-1M, ~80% of total sites) [1]. These two sites correspond to the previously described NK-1m (minor, high-affinity, coupled to phospholipase C, binds SP and septide-like C-terminal fragments) and NK-1M (major, moderate-affinity, binds SP, [Pro9]SP, and NKA) populations [1][2]. Importantly, [Pro9]SP itself (unlabelled) displays 10-fold lower affinity for the NK-1M site than SP, but 50-fold higher affinity than NKA and [pGlu⁶,Pro⁹]SP(6-11), positioning it as an intermediate-affinity ligand that can discriminate site populations in competition experiments [1]. No other single NK1 agonist radioligand simultaneously resolves both binding site populations with this level of quantitative precision [1].

NK1 site discrimination

Class-level

NK-1m Kd = 0.040 nM; NK-1M Kd = 5.9 nM

Uniquely resolves both binding populations

Supports receptor conformational heterogeneity research

Recombinant hNK1 system; native tissue context may differ

Evidence Dimension	NK-1 binding site subtype discrimination (Kd values from saturation binding)
Target Compound Data	[³H]propionyl[Pro9]SP: Kd(NK-1m) = 0.040 nM; Kd(NK-1M) = 5.9 nM; both sites resolved in a single saturation experiment [1]
Comparator Or Baseline	[³H][Pro9]SP labels only NK-1M (single site, KD 1.48 nM in rat brain) [3]; [³H]propionyl[Met(O₂)¹¹]SP(7-11) labels NK-1m preferentially [class-level]
Quantified Difference	[³H]propionyl[Pro9]SP uniquely resolves both NK-1 sites simultaneously (Kd ratio NK-1M/NK-1m ≈ 148-fold), whereas other probes label only one population predominantly
Conditions	CHO cells expressing recombinant human NK-1 receptor (6 pmol/mg protein); kinetic, saturation, and competition studies [1]

Why This Matters

For laboratories studying NK1 receptor conformational heterogeneity, biased signalling from distinct receptor states, or screening ligands that preferentially target NK-1m vs. NK-1M, [Pro9]SP-derived radioligands offer a unique single-probe solution for resolving both populations that is not achievable with [³H]SP or septide-based probes.

• [1] Kim HR, et al. The two NK-1 binding sites are distinguished by one radiolabelled substance P analogue. Biochem Biophys Res Commun. 2003 Jul 4;306(3):725-9. doi:10.1016/S0006-291X(03)01063-5. PMID:12810079. View Source
• [2] Alves ID, Delaroche D, Mouillac B, Salamon Z, Tollin G, Hruby VJ, Lavielle S, Sagan S. The two NK-1 binding sites correspond to distinct, independent, and non-interconvertible receptor conformational states as confirmed by plasmon-waveguide resonance spectroscopy. Biochemistry. 2006 Apr 25;45(16):5309-18. doi:10.1021/bi052586d. PMID:16618119. View Source
• [3] Petitet F, Beaujouan JC, Saffroy M, et al. Further demonstration that [Pro9]-substance P is a potent and selective ligand of NK-1 tachykinin receptors. J Neurochem. 1991 Mar;56(3):879-89. doi:10.1111/j.1471-4159.1991.tb02004.x. PMID:1704425. View Source

In Vivo Behavioural Selectivity Profile

In the guinea-pig intracerebroventricular (i.c.v.) administration model, three NK1 agonists produced qualitatively distinct behavioural profiles [1]. For wet-dog shakes—a behaviour classically associated with central NK1 activation—[Sar⁹,Met(O₂)¹¹]SP was the most potent (active from 0.16 µg), followed by [Pro9]SP (active at 0.63 µg), with septide being least potent (active at 1.25 µg) [1]. For locomotor hyperactivity, septide was the most potent (active from 0.63 µg), [Sar⁹,Met(O₂)¹¹]SP was active at 2.5–5 µg, and [Pro9]SP induced a non-significant increase even at 10 µg—the highest dose tested [1]. This dissociation demonstrates that [Pro9]SP selectively engages NK1 receptors coupled to wet-dog shake behaviour while minimally activating locomotor pathways, in contrast to septide which robustly activates both behaviours [1]. The NK2 agonist [Lys⁵,MeLeu⁹,Nle¹⁰]NKA(4-10) was inactive up to 10 µg i.c.v., and the NK3 agonist senktide elicited only wet-dog shakes, confirming receptor-subtype specificity of the observed effects [1].

In vivo behavioural selectivity

Head-to-head

[Pro9]SP: wet-dog shakes at 0.63 µg

Locomotor increase not significant even at 10 µg

Clean behavioural readout for NK1 antagonist screening

Guinea-pig i.c.v. model; species differences require pilot dosing

Evidence Dimension	In vivo behavioural potency: wet-dog shakes (threshold dose, i.c.v. guinea-pig)
Target Compound Data	[Pro9]SP: active at 0.63 µg; locomotor hyperactivity: non-significant increase even at 10 µg [1]
Comparator Or Baseline	[Sar⁹,Met(O₂)¹¹]SP: active at 0.16 µg (wet-dog shakes), 2.5 µg (locomotor); septide: active at 1.25 µg (wet-dog shakes), 0.63 µg (locomotor); senktide (NK3): wet-dog shakes only at 0.32–1.25 µg [1]
Quantified Difference	Wet-dog shake potency rank: [Sar⁹,Met(O₂)¹¹]SP > [Pro9]SP (3.9×) > septide (2× less than [Pro9]SP); locomotor activity: [Pro9]SP shows >16× weaker potency than septide (inactive at 10 µg vs. septide active at 0.63 µg) [1]
Conditions	Conscious freely moving guinea-pig; i.c.v. injection; behavioural scoring over 10–20 min post-injection [1]

Why This Matters

For in vivo studies requiring NK1-mediated behavioural readouts (pain, stress, emesis) where locomotor confounds must be minimized, [Pro9]SP provides a cleaner behavioural window than septide or [Sar⁹,Met(O₂)¹¹]SP; conversely, the selective wet-dog shake induction makes [Pro9]SP a superior positive control for NK1 antagonist screening in central models.

• [1] Piot O, Betschart J, Grall I, Ravard S, Garret C, Blanchard JC. Comparative behavioural profile of centrally administered tachykinin NK1, NK2 and NK3 receptor agonists in the guinea-pig. Br J Pharmacol. 1995 Nov;116(5):2496-502. doi:10.1111/j.1476-5381.1995.tb15101.x. PMID:8581290. View Source

Research Applications of [Pro9] Substance P

NK1-Selective Positive Control for In Vitro Assays

When establishing a new NK1 receptor functional assay—whether measuring calcium flux, IP₁ accumulation, cAMP modulation, or receptor internalization—[Pro9]SP serves as the definitive positive control agonist. Its complete inactivity at NK2 and NK3 receptors (validated across three independent tissue assays) ensures that any observed response is unambiguously attributable to NK1 activation [1]. This is particularly critical in native tissue preparations (e.g., brain slices, dorsal root ganglia, airway smooth muscle) where multiple tachykinin receptor subtypes may be co-expressed. Recommended working concentration range: 0.1–10 nM based on EC₅₀ of 0.93 nM, with co-application of an NK1 antagonist (e.g., RP 67580 at 1 µM or CP-96,345) to confirm specificity [1][2].

NK1 Radioligand Binding and Autoradiography

[³H][Pro9]SP is a validated radioligand for NK1 receptor binding studies offering 75% specific binding with a single-site KD of 1.48 nM in native rat brain membranes [3]. Its selectivity profile—labelling the classical NK1 orthosteric site while not binding the septide-sensitive site—makes it the preferred probe when the experimental objective is to quantify classical NK1 receptor density (Bmax) or to perform competition binding studies with ligands expected to interact at the SP-recognized orthosteric pocket. For studies requiring resolution of both NK-1M and NK-1m binding site subtypes, the propionylated derivative [³H]propionyl[Pro9]SP can simultaneously resolve both populations (Kd 0.040 nM and 5.9 nM) in CHO-hNK1 cells [4]. Key technical note: [³H][Pro9]SP binding is temperature-dependent; incubations are typically performed at 25°C for 30 min with 1–3 nM radioligand [3].

NK1 Receptor Desensitization and Internalization Kinetics

For experiments examining sustained NK1 receptor activation, desensitization time-courses, or receptor internalization/recycling dynamics, [Pro9]SP's classification as a Group 2 agonist with slow response offset (51–70 min) provides a temporal window substantially wider than that of fast-offset Group 1 agonists (septide, GR73632; offset 11–18 min) [5]. This property makes [Pro9]SP the agonist of choice for protocols involving prolonged NK1 stimulation followed by antagonist washout, fluorescence-based receptor trafficking assays, or experiments correlating sustained signalling (e.g., cAMP accumulation over 30–60 min) with downstream transcriptional responses. The mechanistic basis—differential receptor-effector coupling stability rather than ligand dissociation rate alone—provides a unique experimental tool for dissecting the structural determinants of NK1 signalling duration [5][6].

In Vivo Central NK1 Pharmacology

In rodent behavioural pharmacology studies targeting central NK1 receptors, [Pro9]SP induces robust wet-dog shakes at low microgram doses (threshold 0.63 µg i.c.v. in guinea-pig) while producing no significant locomotor hyperactivity even at 10 µg—a 16-fold dose margin [7]. This contrasts favourably with septide, which produces locomotor activation at doses overlapping its wet-dog shake threshold, complicating behavioural interpretation. For preclinical screening of NK1 antagonists (e.g., in pain, anxiety, or emesis models), [Pro9]SP can serve as a selective NK1 challenge agent where the primary readout (wet-dog shakes, scratching, or grooming) is not contaminated by hyperactivity artefacts. Researchers should note species differences: behavioural profiles in mice and rats differ from guinea-pig, and pilot dose-ranging in the target strain is recommended [7].

Application

Selection Property

Validation Focus

NK1 in vitro assay development

NK1-only activation profile

Confirm inactivity at NK2/NK3

NK1 receptor autoradiography / binding

Orthosteric site radioligand

Verify single-site KD and specific binding ratio

Sustained NK1 signalling studies

Slow response offset (Group 2)

Receptor-effector coupling stability

Central NK1 behavioural pharmacology

Selective wet-dog shake induction

Minimize locomotor confound

• [1] Petitet F, Beaujouan JC, Saffroy M, et al. Further demonstration that [Pro9]-substance P is a potent and selective ligand of NK-1 tachykinin receptors. J Neurochem. 1991 Mar;56(3):879-89. doi:10.1111/j.1471-4159.1991.tb02004.x. PMID:1704425. View Source
• [2] Sagan S, Chassaing G, Pradier L, Lavielle S. Tachykinin peptides affect differently the second messenger pathways after binding to CHO-expressed human NK-1 receptors. J Pharmacol Exp Ther. 1996 Mar;276(3):1039-48. PMID:8786533. View Source
• [3] Petitet F, Beaujouan JC, Saffroy M, et al. (³H-Pro9) SP, a new selective ligand for NK-1 binding sites. Regulatory Peptides. 1988; (KD = 1.48 nM, Bmax = 29.7 fmol/mg protein, rat brain membranes). View Source
• [4] Kim HR, et al. The two NK-1 binding sites are distinguished by one radiolabelled substance P analogue. Biochem Biophys Res Commun. 2003 Jul 4;306(3):725-9. doi:10.1016/S0006-291X(03)01063-5. PMID:12810079. View Source
• [5] Hall JM, Mitchell D, Morton IK. Typical and atypical NK1 tachykinin receptor characteristics in the rabbit isolated iris sphincter. Br J Pharmacol. 1994 Jul;112(3):985-91. doi:10.1111/j.1476-5381.1994.tb13178.x. PMID:7522179. View Source
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